N-(3-methoxypropyl)-2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetamide

Specification

• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol
• IUPAC Name: N-(3-methoxypropyl)-2-(3-oxo-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-2-yl)acetamide
• Standard InChI: InChI=1S/C15H23N3O3/c1-21-9-5-8-16-14(19)11-18-15(20)10-12-6-3-2-4-7-13(12)17-18/h10H,2-9,11H2,1H3,(H,16,19)
• Standard InChI Key: VMDZBHBLQNOUPW-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CN1C(=O)C=C2CCCCCC2=N1

Introduction

N-(3-methoxypropyl)-2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetamide is a complex organic compound belonging to the class of acetamides. It features a unique structure that includes a cycloheptapyridazine moiety, which is characteristic of certain pharmacologically active compounds. This compound has been the subject of various research studies aimed at understanding its properties and potential applications, particularly in the pharmaceutical industry.

Synthesis

The synthesis of N-(3-methoxypropyl)-2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetamide typically involves multi-step synthetic routes. These routes often require reflux conditions in organic solvents to achieve higher yields in cyclization reactions. The specific reaction conditions, such as temperature and solvent choice, can vary based on the chosen synthetic pathway.

Future Research Directions

Future studies on N-(3-methoxypropyl)-2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetamide should focus on optimizing its synthesis and evaluating its biological activity through rigorous testing protocols. This will help establish efficacy and safety profiles, which are crucial for potential applications in pharmaceuticals.